![molecular formula C22H16ClFN2OS B4267261 6-chloro-2-(5-ethyl-2-thienyl)-N-(4-fluorophenyl)-4-quinolinecarboxamide](/img/structure/B4267261.png)
6-chloro-2-(5-ethyl-2-thienyl)-N-(4-fluorophenyl)-4-quinolinecarboxamide
Overview
Description
6-chloro-2-(5-ethyl-2-thienyl)-N-(4-fluorophenyl)-4-quinolinecarboxamide is a chemical compound that belongs to the class of quinolinecarboxamide derivatives. It has been found to have potential therapeutic properties and is being researched for its use in various fields such as cancer and infectious diseases.
Mechanism of Action
The exact mechanism of action of 6-chloro-2-(5-ethyl-2-thienyl)-N-(4-fluorophenyl)-4-quinolinecarboxamide is not fully understood. However, it has been suggested that the compound works by inhibiting certain enzymes and proteins that are involved in the growth and proliferation of cancer cells and microorganisms.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, which is the process of programmed cell death. It has also been found to inhibit the growth and proliferation of cancer cells and microorganisms.
Advantages and Limitations for Lab Experiments
One of the advantages of using 6-chloro-2-(5-ethyl-2-thienyl)-N-(4-fluorophenyl)-4-quinolinecarboxamide in lab experiments is its potential therapeutic properties. It has been found to have anticancer and antimicrobial properties, which makes it a promising candidate for further research. However, one of the limitations of using this compound in lab experiments is its toxicity. It has been found to be toxic to normal cells at high concentrations, which can limit its use in certain experiments.
Future Directions
There are several future directions for the research of 6-chloro-2-(5-ethyl-2-thienyl)-N-(4-fluorophenyl)-4-quinolinecarboxamide. One direction is to further study its potential therapeutic properties and investigate its use in the treatment of various types of cancer and infectious diseases. Another direction is to explore its mechanism of action and identify the enzymes and proteins that it targets. Additionally, future research could focus on developing more potent and less toxic derivatives of this compound.
Scientific Research Applications
Research has shown that 6-chloro-2-(5-ethyl-2-thienyl)-N-(4-fluorophenyl)-4-quinolinecarboxamide has potential therapeutic properties. It has been found to have anticancer properties and has been studied for its use in the treatment of various types of cancer. It has also been found to have antimicrobial properties and has been researched for its use in the treatment of infectious diseases.
properties
IUPAC Name |
6-chloro-2-(5-ethylthiophen-2-yl)-N-(4-fluorophenyl)quinoline-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H16ClFN2OS/c1-2-16-8-10-21(28-16)20-12-18(17-11-13(23)3-9-19(17)26-20)22(27)25-15-6-4-14(24)5-7-15/h3-12H,2H2,1H3,(H,25,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YYHZHXCZUDHUQF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(S1)C2=NC3=C(C=C(C=C3)Cl)C(=C2)C(=O)NC4=CC=C(C=C4)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H16ClFN2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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